Cas no 361171-99-5 (2-methoxy-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-methoxy-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361171-99-5
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 6494495
• Update Time: 2025-05-20

2-methoxy-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 2-methoxy-N-(2-(o-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(2-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-2-methoxy-

• Inchi： 1S/C20H19N3O2S/c1-13-7-3-5-9-17(13)23-19(15-11-26-12-16(15)22-23)21-20(24)14-8-4-6-10-18(14)25-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： MIGYLUXUCLMASP-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)(=O)C1=CC=CC=C1OC

Additional information on 2-methoxy-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Chemical Compound CAS No 361171-99-5: 2-Methoxy-N-[2-(2-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

The compound with CAS number 361171-99-5, named as 2-methoxy-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide, is a complex organic molecule with a unique structure that combines a benzamide moiety with a thienopyrazole ring system. This compound has been the subject of recent research due to its potential applications in the field of drug discovery and materials science.

The structure of this compound is characterized by a benzamide group attached to a thienopyrazole ring system. The thienopyrazole moiety is further substituted with a methoxy group and a 2-methylphenyl group. This combination of functional groups makes the compound highly versatile and opens up possibilities for its use in various chemical reactions and biological assays.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques to optimize the production process, ensuring high purity and yield. The compound has been subjected to detailed spectroscopic analysis, including NMR and IR spectroscopy, to confirm its structure and purity.

In terms of applications, this compound has shown promise in the field of pharmacology. Its unique structure suggests potential activity as a kinase inhibitor or as a modulator of other enzyme activities. Preclinical studies are currently underway to evaluate its efficacy in treating various diseases, including cancer and inflammatory disorders.

Moreover, the compound's stability under different conditions has been thoroughly investigated. It has been found to be stable under normal storage conditions but exhibits reactivity under specific chemical transformations. This makes it suitable for use in various chemical synthesis pathways.

The development of this compound represents a significant advancement in the field of organic chemistry. Its synthesis and characterization have been documented in several peer-reviewed journals, contributing to the body of knowledge in this area.

In conclusion, the compound with CAS number 361171-99-5 is a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure and potential applications make it an exciting subject for further study.